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Compound of Interest

Compound Name: Fmoc-Ala-Val-OH

Cat. No.: B13536735

Get Quote

Fmoc-Val-Ala-OH is a dipeptide composed of L-valine and L-alanine, featuring an N-terminal 9-

fluorenylmethoxycarbonyl (Fmoc) protecting group.[1] This compound is a fundamental building

block in solid-phase peptide synthesis (SPPS), a cornerstone technique in drug discovery and

development. Its utility also extends to the sophisticated field of antibody-drug conjugates

(ADCs), where it can function as a cleavable linker, enabling the targeted delivery of cytotoxic

agents to cancer cells.[1]

The Fmoc protecting group is a key feature, offering stability under acidic conditions while

being readily removable with a mild base, such as piperidine. This orthogonal deprotection

strategy is crucial for the stepwise assembly of complex peptide chains.[2][3] The carboxylic

acid end of the dipeptide allows for its coupling to the free amino group of the growing peptide

chain on a solid support.

Given its integral role in these advanced applications, a thorough understanding of the safe

handling, storage, and disposal of Fmoc-Val-Ala-OH is paramount for the safety of researchers

and the integrity of experimental outcomes. This guide, compiled from the perspective of a

Senior Application Scientist, provides a comprehensive overview of the safety data for Fmoc-

Val-Ala-OH, synthesized from available information on structurally related compounds and best

laboratory practices.
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Section 1: Chemical Identification and
Physicochemical Properties
A precise understanding of a chemical's identity and properties is the foundation of its safe use.

The following table summarizes the key identifiers and physicochemical characteristics of

Fmoc-Val-Ala-OH.

Identifier Value Source

Chemical Name

N-(9H-Fluoren-9-

ylmethoxycarbonyl)-L-valyl-L-

alanine

[1]

Synonyms Fmoc-Val-Ala-OH [1]

CAS Number 150114-97-9 [1]

Molecular Formula C₂₃H₂₆N₂O₅ [1]

Molecular Weight 410.46 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 217–219 °C [1]

Solubility

Slightly soluble in DMF and

DMSO.[1] Soluble in DMSO at

≥ 100 mg/mL.[4]

Storage Temperature 2–8 °C[1][5]

Section 2: Hazard Identification and Toxicological
Profile
While a specific, comprehensive Safety Data Sheet (SDS) for Fmoc-Val-Ala-OH is not readily

available in the public domain, we can infer its potential hazards from the SDS of its constituent

amino acid derivatives, Fmoc-Ala-OH and Fmoc-Val-OH, and general knowledge of similar

compounds. It is crucial to handle this compound with the care afforded to all laboratory

chemicals whose toxicological properties have not been fully investigated.[5][6]
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Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[7]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[7]

Toxicological Data:

To date, no specific toxicological studies have been published for Fmoc-Val-Ala-OH. The SDS

for the related compound Fmoc-Ala-OH states that the chemical, physical, and toxicological

properties have not been thoroughly investigated.[5] Similarly, no component of Fmoc-Ala-OH

at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed

human carcinogen by IARC.[5]

The primary operational principle should be the precautionary principle. In the absence of

definitive data, assume the compound is potentially hazardous and handle it accordingly.

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
Adherence to rigorous safety protocols is non-negotiable when working with research-grade

chemicals. The following guidelines are designed to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)
The causality behind the selection of engineering controls and PPE is to create multiple

barriers between the researcher and the chemical.

Ventilation: Always handle Fmoc-Val-Ala-OH in a well-ventilated area.[6] For procedures that

may generate dust, such as weighing, a chemical fume hood is required to prevent inhalation

of airborne particles.[5][8]
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Eye Protection: Safety glasses with side shields or goggles that are compliant with EN166

(EU) or NIOSH (US) standards are mandatory to protect against accidental splashes or dust.

[5]

Skin Protection:

Gloves: Chemically resistant gloves (e.g., nitrile) must be worn.[7] Always inspect gloves

for integrity before use and dispose of them properly after handling the compound.[7]

Lab Coat: A standard laboratory coat should be worn to protect personal clothing and skin.

Respiratory Protection: For large quantities or situations where dust cannot be adequately

controlled by ventilation, a NIOSH-approved N95 (US) or type P1 (EN 143) dust mask

should be used.[5]

Safe Handling Protocol
The following step-by-step protocol for handling Fmoc-Val-Ala-OH is designed to be a self-

validating system, where each step reinforces the safety of the subsequent one.

Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area,

including the chemical fume hood and analytical balance, should be clean and uncluttered.

Weighing:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

contain any dust.

Use a spatula to transfer the solid compound. Avoid creating dust clouds.

Close the container tightly immediately after use.[5]

Dissolution:

When preparing solutions, add the solid Fmoc-Val-Ala-OH to the solvent slowly.

If using a volatile solvent, perform the dissolution in a chemical fume hood.
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Post-Handling:

After handling, decontaminate the work surface.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.[8]

Storage
Proper storage is crucial for maintaining the chemical's integrity and preventing accidental

release.

Temperature: Store in a cool, dry place at 2-8°C.[1][5]

Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

Incompatibilities: Store away from strong oxidizing agents.[9]

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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